4-(2-Methylpropyl)piperazine-1-sulfonyl chloride
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Description
4-(2-Methylpropyl)piperazine-1-sulfonyl chloride is a sulfonated piperazine derivative featuring a sulfonyl chloride group at the 1-position and an isobutyl (2-methylpropyl) substituent at the 4-position of the piperazine ring. The sulfonyl chloride moiety makes it highly reactive toward nucleophiles, enabling its use as a key intermediate in pharmaceuticals, agrochemicals, and materials science . Its structure combines steric bulk from the isobutyl group with the electrophilic reactivity of the sulfonyl chloride, distinguishing it from simpler piperazine sulfonates.
Properties
Molecular Formula |
C8H17ClN2O2S |
|---|---|
Molecular Weight |
240.75 g/mol |
IUPAC Name |
4-(2-methylpropyl)piperazine-1-sulfonyl chloride |
InChI |
InChI=1S/C8H17ClN2O2S/c1-8(2)7-10-3-5-11(6-4-10)14(9,12)13/h8H,3-7H2,1-2H3 |
InChI Key |
QLTFMRRJHCWFCN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CN1CCN(CC1)S(=O)(=O)Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride involves several steps. One common method includes the reaction of piperazine with 2-methylpropyl chloride to form 4-(2-Methylpropyl)piperazine. This intermediate is then reacted with chlorosulfonic acid to yield the final product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity .
Chemical Reactions Analysis
4-(2-Methylpropyl)piperazine-1-sulfonyl chloride undergoes various types of chemical reactions, including:
Substitution Reactions: It can react with nucleophiles to form sulfonamide derivatives.
Oxidation and Reduction: The compound can be involved in oxidation-reduction reactions, although specific conditions and reagents depend on the desired outcome.
Hydrolysis: In the presence of water, it can hydrolyze to form sulfonic acid derivatives.
Common reagents used in these reactions include bases like pyridine and solvents such as dichloromethane . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
4-(2-Methylpropyl)piperazine-1-sulfonyl chloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is utilized in the development of biologically active molecules, including potential pharmaceuticals.
Medicine: It serves as an intermediate in the synthesis of drugs with various therapeutic effects.
Industry: The compound is employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride involves its reactivity as a sulfonyl chloride. It can form covalent bonds with nucleophiles, leading to the formation of sulfonamide derivatives. These reactions often target specific molecular pathways, depending on the application .
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Effects on Reactivity and Physicochemical Properties
The reactivity and physicochemical properties of piperazine-sulfonyl chlorides are heavily influenced by substituents. Below is a comparative analysis:
*Exact molecular formula inferred from structural analogs.
Key Observations:
- Electronic Effects : Electron-withdrawing groups (e.g., methylsulfonylphenyl in ) increase electrophilicity of the sulfonyl chloride, whereas alkyl groups (e.g., isobutyl) may slightly decrease it.
- Solubility : Hydrophobic isobutyl groups reduce aqueous solubility compared to polar substituents like boronic acid or methylsulfonylphenyl .
Biological Activity
4-(2-Methylpropyl)piperazine-1-sulfonyl chloride is a sulfonamide derivative of piperazine, a class of compounds known for their diverse biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and relevant case studies.
- Molecular Formula : C8H16ClN2O2S
- Molecular Weight : 220.74 g/mol
- IUPAC Name : 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride
The biological activity of 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. These interactions can modulate biochemical pathways, leading to therapeutic effects. Specific mechanisms include:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease processes, potentially leading to reduced disease progression.
- Receptor Modulation : It may act as a ligand for various receptors, influencing cellular signaling pathways.
Antiviral Activity
Research indicates that piperazine derivatives exhibit antiviral properties. For example, studies have shown that piperazine-based compounds can inhibit viruses such as Chikungunya virus (CHIKV) through structure-activity relationship (SAR) studies, which suggest that modifications to the piperazine structure can enhance antiviral efficacy .
Antimicrobial Activity
Piperazine derivatives have also been evaluated for their antimicrobial properties. The sulfonamide group is known for its broad-spectrum antimicrobial activity. Compounds in this class have been shown to inhibit the growth of various Gram-positive and Gram-negative bacteria .
Antifilarial Activity
In related studies, piperazine compounds have demonstrated macrofilaricidal and microfilaricidal activities against filarial infections. For instance, certain piperazine derivatives have been found effective against Brugia malayi, indicating potential for developing new antifilarial agents .
Case Studies
- Antiviral Efficacy Against CHIKV
- Antimicrobial Potency
- Antifilarial Activity
Data Summary Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
